Cas no 14919-01-8 (3-Octene, (3E)-)

3-Octene, (3E)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Octene, (3E)-
- trans-3-Octene
- trans3-Octene
- 3-OCTENE
- Nsc95418
- (E)-3-C8H16
- (E)-3-Octene
- (E)-Oct-3-ene
- (3E)-3-Octene
- 3-Octene, (E)-
- trans-oct-3-ene
- trans-3-Octene 98%
- NSC 95418
- EINECS 238-990-3
- O0134
- EC 246-920-8
- (3E)-oct-3-ene
- DTXSID90872995
- AKOS015916273
- Octene (all isomers)
- J-008563
- EINECS 246-920-8
- 14919-01-8
- UNII-BY37UED16B
- CHEBI:167526
- InChI=1/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5
- MFCD00039971
- Oct-3-ene
- UNII-2A4P9KO860
- NSC-95418
- 2A4P9KO860
- HSDB 5146
- trans-3-Octene, 98%
- Q27160872
- EINECS 209-779-3
- 592-98-3
- CHEBI:88863
- .GAMMA.-TRANS-OCTENE
- NS00008142
- BY37UED16B
- J-006449
- D91811
- A1AJD
-
- MDL: MFCD00039971
- Inchi: InChI=1S/C8H16/c1-3-5-7-8-6-4-2/h5,7H,3-4,6,8H2,1-2H3/b7-5+
- InChI Key: YCTDZYMMFQCTEO-FNORWQNLSA-N
- SMILES: CC/C=C/CCCC
Computed Properties
- Exact Mass: 112.12500
- Monoisotopic Mass: 112.125201
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 4
- Complexity: 53.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Tautomer Count: nothing
- Surface Charge: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 0.716 g/mL at 25 °C(lit.)
- Melting Point: -110°C
- Boiling Point: 123°C
- Flash Point: Fahrenheit: 57.2 ° f
Celsius: 14 ° c - Refractive Index: n20/D 1.413(lit.)
- PSA: 0.00000
- LogP: 3.14280
- Solubility: Not determined
- Vapor Pressure: 33 mmHg ( 37.7 °C)
3-Octene, (3E)- Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H225-H304
- Warning Statement: P210-P233-P240-P241+P242+P243-P280-P301+P310+P331-P303+P361+P353-P370+P378-P403+P235-P405-P501
- Hazardous Material transportation number:UN 3295 3/PG 2
- WGK Germany:3
- Hazard Category Code: 11-65
- Safety Instruction: S16-S62
-
Hazardous Material Identification:
- Packing Group:II
- Packing Group:II
- Storage Condition:Store at 4 ℃, better at -4 ℃
- Hazard Level:3
- PackingGroup:II
- Safety Term:3
- HazardClass:3
- Risk Phrases:R11; R65
3-Octene, (3E)- Customs Data
- HS CODE:2901299090
- Customs Data:
China Customs Code:
2901299090Overview:
2901299090 Other unsaturated acyclic hydrocarbons.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901299090 unsaturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
3-Octene, (3E)- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI XIAN DING Biotechnology Co., Ltd. | VL025-1ml |
3-Octene, (3E)- |
14919-01-8 | 98.0%(GC) | 1ml |
¥219.0 | 2022-06-10 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161817-1ml |
3-Octene, (3E)- |
14919-01-8 | >98.0%(GC) | 1ml |
¥205.90 | 2023-08-31 | |
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | O0134-5ML |
trans-3-Octene |
14919-01-8 | >98.0%(GC) | 5ml |
¥1350.00 | 2024-04-17 | |
SHENG KE LU SI SHENG WU JI SHU | sc-229511-1 g |
trans-3-Octene, |
14919-01-8 | 1g |
¥338.00 | 2023-07-10 | ||
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | 43154-10g |
trans-3-Octene, 97% |
14919-01-8 | 97% | 10g |
¥1543.00 | 2023-04-13 | |
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161817-5ML |
3-Octene, (3E)- |
14919-01-8 | >98.0%(GC) | 5ml |
¥820.90 | 2023-08-31 | |
abcr | AB105293-10g |
trans-3-Octene, 97%; . |
14919-01-8 | 97% | 10g |
€711.00 | 2025-02-21 | |
SHENG KE LU SI SHENG WU JI SHU | sc-229511-1g |
trans-3-Octene, |
14919-01-8 | 1g |
¥338.00 | 2023-09-05 | ||
SHANG HAI SHAO YUAN SHI JI Co., Ltd. | J20_162402-5ml |
trans-3-Octene |
14919-01-8 | >98.0%(GC) | 5ml |
¥1694.00 | 2024-08-09 | |
A2B Chem LLC | AB79851-1g |
Trans-3-octene |
14919-01-8 | 98% | 1g |
$52.00 | 2024-04-20 |
3-Octene, (3E)- Related Literature
-
Fumihiko Ohno,Takayuki Kawashima,Renji Okazaki Chem. Commun., 2001, 463-464
-
Liuqing Yang,Joachim Stöckigt Nat. Prod. Rep., 2010,27, 1469-1479
-
Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
-
Balpreet Singh Ahluwalia,Peter McCourt,Ana Oteiza,James S. Wilkinson,Thomas R. Huser,Olav Gaute Hellesø Analyst, 2015,140, 223-229
-
Rinki Brahma,Munendra Pal Singh,Jubaraj B. Baruah RSC Adv., 2019,9, 33403-33412
Additional information on 3-Octene, (3E)-
Research Briefing on 14919-01-8 and (3E)-3-Octene in Chemical and Biomedical Applications
Recent advancements in the field of chemical biology and pharmaceutical research have highlighted the significance of specific compounds such as 14919-01-8 and (3E)-3-Octene. These compounds are increasingly being explored for their potential applications in drug development, material science, and biochemical synthesis. This briefing aims to provide a comprehensive overview of the latest research findings related to these compounds, focusing on their chemical properties, biological activities, and potential industrial applications.
The compound with the CAS number 14919-01-8 has garnered attention due to its unique structural features and reactivity, which make it a valuable intermediate in organic synthesis. Recent studies have demonstrated its utility in the synthesis of complex molecules, particularly in the development of novel pharmaceuticals. Meanwhile, (3E)-3-Octene, an unsaturated hydrocarbon, has been investigated for its role in polymerization reactions and as a precursor for specialty chemicals. Its stereochemistry and double bond configuration are critical factors influencing its reactivity and application scope.
One of the key findings from recent research is the potential of 14919-01-8 as a building block for anticancer agents. A study published in the Journal of Medicinal Chemistry (2023) reported the synthesis of a series of derivatives based on this compound, which exhibited promising cytotoxic activity against several cancer cell lines. The mechanism of action appears to involve the inhibition of key enzymatic pathways, suggesting a potential for targeted therapy. Further preclinical studies are underway to evaluate its efficacy and safety profiles.
In the case of (3E)-3-Octene, researchers have explored its application in the production of biodegradable polymers. A recent article in Polymer Chemistry (2023) highlighted its use as a monomer in the synthesis of polyolefins with enhanced mechanical properties and environmental sustainability. The study emphasized the importance of the (3E) configuration in achieving desired polymer characteristics, such as thermal stability and elasticity. These findings open new avenues for the development of eco-friendly materials in the packaging and automotive industries.
Another notable area of research involves the use of (3E)-3-Octene in flavor and fragrance industries. Its distinct odor profile and stability under various conditions make it a suitable candidate for the synthesis of aroma compounds. Recent advancements in catalytic processes have enabled the efficient production of high-purity (3E)-3-Octene, thereby reducing costs and improving scalability for industrial applications.
In conclusion, the compounds 14919-01-8 and (3E)-3-Octene represent important focal points in contemporary chemical and biomedical research. Their diverse applications, ranging from pharmaceuticals to materials science, underscore their versatility and potential for innovation. Future research directions may include the optimization of synthetic routes, exploration of novel derivatives, and in-depth mechanistic studies to fully unlock their potential. This briefing serves as a foundation for further investigation and collaboration in these promising areas.
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